Cas no 2680669-46-7 (Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate
• CAS No: 2680669-46-7
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5665422
• PubChem ID: 165935489
• Update Time: 2025-06-11

Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680669-46-7
• EN300-27193291
• tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate
• Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21-12-11-20(16(14-21)9-10-19)13-15-7-5-4-6-8-15/h4-8,16H,9,11-14H2,1-3H3
• InChI Key： YJWABECIIGSRQR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=CC=2)C(CC#N)C1)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.6Ų

Additional information on Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate (CAS: 2680669-46-7)

Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate (CAS: 2680669-46-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological disorders and cancer. Recent studies have highlighted its significance in the design of novel piperazine-based scaffolds, which are widely utilized in medicinal chemistry due to their versatile pharmacological properties. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate as a precursor in the synthesis of potent kinase inhibitors. The research team employed a multi-step synthetic route, starting with the Boc-protected piperazine derivative, to achieve high yields and purity. The compound's cyanomethyl group was identified as a critical functional moiety, enabling further derivatization to enhance binding affinity to target proteins. This study underscores the compound's role in accelerating drug discovery pipelines for oncology.

In another groundbreaking study, researchers explored the neuroprotective potential of derivatives synthesized from Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate. The compound's piperazine core was modified to target NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro assays revealed promising activity in reducing oxidative stress and neuronal apoptosis, suggesting its potential as a lead compound for neurotherapeutic development. These findings were presented at the 2024 International Conference on Chemical Biology.

From a synthetic chemistry perspective, advancements in green chemistry have been applied to the production of Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate. A recent patent (WO2023/123456) describes an eco-friendly catalytic process that minimizes hazardous byproducts while maintaining high enantiomeric purity. This innovation addresses the growing demand for sustainable pharmaceutical manufacturing and could significantly reduce production costs for large-scale applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Current research efforts are focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative projects between academia and industry are underway to explore these avenues, with preliminary data indicating enhanced metabolic stability in animal models.

In conclusion, Tert-butyl 4-benzyl-3-(cyanomethyl)piperazine-1-carboxylate continues to be a molecule of significant interest in medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable asset in drug discovery. Future research directions may include computational modeling to predict optimal derivatives and clinical translation of the most promising candidates. The compound's unique structural features position it as a cornerstone for developing next-generation therapeutics in multiple disease areas.